2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-yl)acetamide

Specification

• Molecular Formula: C17H13ClN4O2
• Molecular Weight: 340.8 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-pyridin-2-ylacetamide
• Standard InChI: InChI=1S/C17H13ClN4O2/c18-13-6-4-12(5-7-13)14-8-9-17(24)22(21-14)11-16(23)20-15-3-1-2-10-19-15/h1-10H,11H2,(H,19,20,23)
• Standard InChI Key: CSJSKEDXXRIFEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl

Introduction

The compound 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-yl)acetamide is a complex organic molecule featuring a pyridazinone core structure, which is known for its potential biological activities. This compound includes a 4-chlorophenyl group and a pyridin-2-yl moiety attached to an acetamide linkage. The presence of these functional groups suggests potential applications in medicinal chemistry, particularly in the development of therapeutic agents.

Synthesis and Preparation

The synthesis of such compounds typically involves multi-step organic reactions. Common methods include the use of commercially available reagents and catalysts in a controlled environment. Techniques like continuous flow reactors can optimize yield and purity in industrial settings.

Biological Activities and Potential Applications

Pyridazinone derivatives are known for their pharmacological effects, including potential kinase inhibition, which could be relevant in treating diseases like cancer. The presence of a pyridin-2-yl group may enhance interactions with biological targets, such as enzymes and receptors involved in disease pathways.

Research Findings and Studies

While specific studies on 2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(pyridin-2-yl)acetamide are not detailed in the available literature, related compounds with similar structures have shown promise in various therapeutic areas, including oncology and neurology.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity
4-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-(methylthio)phenyl)butanamide	Pyridazinone core, methylthio group	Potential kinase inhibitor, therapeutic applications in oncology/neurology
2-[3-(4-methyl-1-piperidinyl)-6-oxo-1(6H)-pyridazinyl]-N-[3-(methylthio)phenyl]acetamide	Piperidinyl group	Investigated for anti-cancer properties
N-[3-(4-benzylpiperazin-1-yl)propyl]-2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]acetamide	Benzylpiperazinyl group	Potential therapeutic applications